Cas no 332050-82-5 (benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate)

Benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate is a specialized chemical intermediate with potential applications in pharmaceutical and organic synthesis. Its structure features a tetrahydropyridinone core, a cyano group, and a benzyl ester moiety, offering versatility in further functionalization. The presence of the 2-methylphenyl substituent enhances steric and electronic properties, which may influence reactivity in target transformations. The thioether linkage provides a handle for additional modifications, while the ester group allows for controlled hydrolysis or coupling reactions. This compound is of interest in medicinal chemistry for the development of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined structure ensures reproducibility in synthetic routes.
benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate structure
332050-82-5 structure
Product Name:benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
CAS No:332050-82-5
MF:C22H20N2O3S
MW:392.470804214478
CID:6024452
PubChem ID:3120850
Update Time:2025-06-10

benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
    • benzyl 2-((3-cyano-6-oxo-4-(o-tolyl)-1,4,5,6-tetrahydropyridin-2-yl)thio)acetate
    • Acetic acid, 2-[[3-cyano-1,4,5,6-tetrahydro-4-(2-methylphenyl)-6-oxo-2-pyridinyl]thio]-, phenylmethyl ester
    • Z56789913
    • 332050-82-5
    • AKOS021997866
    • benzyl {[3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
    • benzyl 2-[[5-cyano-4-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
    • SR-01000484427-1
    • benzyl 2-{[3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
    • CCG-110926
    • F0837-0204
    • SR-01000484427
    • AKOS000526349
    • Inchi: 1S/C22H20N2O3S/c1-15-7-5-6-10-17(15)18-11-20(25)24-22(19(18)12-23)28-14-21(26)27-13-16-8-3-2-4-9-16/h2-10,18H,11,13-14H2,1H3,(H,24,25)
    • InChI Key: ODTJJAKPQLYFFU-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)CSC1NC(=O)CC(C2=CC=CC=C2C)C=1C#N

Computed Properties

  • Exact Mass: 392.11946368g/mol
  • Monoisotopic Mass: 392.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 615.6±55.0 °C(Predicted)
  • pka: 11.08±0.70(Predicted)

benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0837-0204-1mg
benzyl 2-{[3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
332050-82-5 90%+
1mg
$54.0 2023-07-28

Additional information on benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate

Research Briefing on Benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate (CAS: 332050-82-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with potential therapeutic applications. Among these, benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate (CAS: 332050-82-5) has emerged as a compound of interest due to its unique structural features and promising biological activities. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound, with the CAS number 332050-82-5, belongs to the class of tetrahydropyridine derivatives, which are known for their diverse pharmacological properties. Recent studies have explored its synthesis through multi-step organic reactions, involving the condensation of key intermediates under controlled conditions. The structural elucidation of this compound has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring the accuracy of its chemical identity.

In terms of biological activity, preliminary investigations have demonstrated that benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate exhibits inhibitory effects on specific enzymatic targets. For instance, it has shown moderate activity against certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking studies have provided insights into its binding interactions with target proteins, further supporting its therapeutic potential.

Recent research has also explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. These studies are critical for understanding its suitability as a drug candidate. While the compound shows promise, challenges such as low bioavailability and rapid metabolism have been identified, necessitating further structural optimization to enhance its drug-like properties.

In conclusion, benzyl 2-{3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate (CAS: 332050-82-5) represents a promising scaffold for medicinal chemistry research. Its unique structural features and biological activities warrant further investigation to fully explore its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and expanding its biological evaluation to validate its efficacy in relevant disease models.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk